6-methyl-N-(2-methylcyclohexyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: 6-methyl-N-(2-methylcyclohexyl)-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C15H20N4O2/c1-9-5-3-4-6-11(9)17-14(20)12-7-13-15(21)16-10(2)8-19(13)18-12/h7-9,11H,3-6H2,1-2H3,(H,16,21)(H,17,20)
• InChI Key: OIVXWGIGDIHYFL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC(=O)C2=NN3C=C(NC(=O)C3=C2)C
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

Pyrazines are a class of organic compounds with the formula C4H4N2. They are aromatic and contain two nitrogen atoms adjacent to each other. Many pyrazine derivatives are known, and they are usually synthesized by the reaction of 1,2-dicarbonyl compounds with ammonia or primary amines.

Synthesis Analysis

The synthesis of pyrazine derivatives often involves cyclization, ring annulation, cycloaddition, and direct C-H arylation. For example, a Sonogashira coupling (copper-free) and then, 5-exo-dig cyclization were used for the production of “2-bromo-6-aryl [5H] pyrrolo [2,3-b] pyrazines” in good yields.

Molecular Structure Analysis

The molecular structure of pyrazine derivatives is characterized by a pyrrole ring and a pyrazine ring. The exact structure of “6-methyl-N-(2-methylcyclohexyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide” would require more specific information or computational chemistry analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, 2-ethyl-6-methylpyrazine has a molecular weight of 122.1677. More specific information about “6-methyl-N-(2-methylcyclohexyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide” would require additional data or computational chemistry analysis.

Scientific Research Applications

Antimycobacterial Activity

• . It may be explored as a potential agent against tuberculosis.

Antibacterial Effects

• Researchers have investigated the antibacterial activity of pyrazine derivatives, including this compound. .

Antifungal Potential

• The compound’s antifungal properties are noteworthy. .

Antidiabetic Applications

• 6-methyl-N-(2-methylcyclohexyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide may have antidiabetic effects. .

Diuretic Properties

• Investigations suggest that this compound could act as a diuretic. .

Anticancer Research

• Pyrazine derivatives, including this compound, have shown promise as anticancer agents. .

Insecticidal and Nematicidal Activity

• Thionazine, a pyrazine derivative, serves as an insecticide and nematicide. .

Miscellaneous Applications

• Beyond the specific categories mentioned, researchers continue to explore other potential applications. .

Mechanism of Action

The mechanism of action of pyrazine derivatives can vary widely depending on their structure and the biological system in which they are active. Some pyrazine derivatives have shown antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities.

Future Directions

The study of pyrazine derivatives is an active area of research due to their diverse biological activities and potential applications in pharmaceuticals, organic materials, and natural products. Future research may focus on developing new synthetic methods, exploring new biological activities, and improving our understanding of their mechanisms of action.